Cas no 1354631-87-0 (2,5-Bis(2-butyloctyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2h ,5h)-dione)

• Product Name: 2,5-Bis(2-butyloctyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2h ,5h)-dione
• CAS No: 1354631-87-0
• MF: C₃₈H₅₆N₂O₂S₂
• MW: 636.993448257446
• CID: 2176162
• PubChem ID: 68328768
• Update Time: 2025-04-21

2,5-Bis(2-butyloctyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2h ,5h)-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-butyloctyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2h ,5h)-dione
• 2,5-bis(2-butyloctyl)-3,6-di(thien-2-yl)pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-dibutyloctyl-3,6-dithiophen-2-ylpyrrolo[3,4-c]pyrrole-1,4-dione
• 1354631-87-0
• MJAMVCSFPRWISI-UHFFFAOYSA-N
• c]pyrrole-1,4(2H,5H)-
• Pyrrolo[3,4-c]pyrrole-1,4-dione,2,5-bis(2-butyloctyl)-2,5-dihydro-3,6-di-2-thienyl-
• yl)pyrrolo[3,4-
• SCHEMBL12616263
• 2,5-bis(2-butyloctyl)-3,6-bis(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-bis(2-butyloctyl)-
• DPP48
• 3,6-di(thiophen-2-
• 2,5-Bis(2-butyloctyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione

• Inchi： 1S/C38H56N2O2S2/c1-5-9-13-15-21-29(19-11-7-3)27-39-35(31-23-17-25-43-31)33-34(37(39)41)36(32-24-18-26-44-32)40(38(33)42)28-30(20-12-8-4)22-16-14-10-6-2/h17-18,23-26,29-30H,5-16,19-22,27-28H2,1-4H3
• InChI Key： MJAMVCSFPRWISI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C2C(N(C(C3=CC=CS3)=C2C(N1CC(CCCC)CCCCCC)=O)CC(CCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 636.37800
• Monoisotopic Mass: 636.37832138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 22
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108.8-110.7 ºC (chloroform toluene hexane )
• Solubility: Insuluble (1.6E-7 g/L) (25 ºC),
• PSA: 100.48000
• LogP: 11.56320